Cas no 890625-14-6 (1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine)

• Product Name: 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine
• CAS No: 890625-14-6
• MF: C₂₃H₂₂N₄
• MW: 354.447584629059
• CID: 6135914
• PubChem ID: 16449745
• Update Time: 2025-05-19

1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine
• 2-methyl-3,5-diphenyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• Z436072660
• 2-methyl-3,5-diphenyl-7-(pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidine
• VU0403969-1
• AKOS002248937
• F3250-0144
• 1-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine
• 890625-14-6

• Inchi： 1S/C23H22N4/c1-17-22(19-12-6-3-7-13-19)23-24-20(18-10-4-2-5-11-18)16-21(27(23)25-17)26-14-8-9-15-26/h2-7,10-13,16H,8-9,14-15H2,1H3
• InChI Key： ZDWWLNBGOIKDGI-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCCC1)=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 354.18444672g/mol
• Monoisotopic Mass: 354.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine

Professional Introduction to Compound with CAS No. 890625-14-6 and Product Name: 1-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine

The compound identified by the CAS number 890625-14-6 and the product name 1-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a complex fused ring system, has garnered considerable attention due to its unique structural properties and potential biological activities. The intricate arrangement of nitrogen-containing rings in its molecular structure suggests a high degree of functional diversity, which is a critical factor in drug design and development.

In recent years, there has been a growing interest in exploring novel scaffolds that can serve as leads for the discovery of new therapeutic agents. The compound in question belongs to a class of molecules known as pyrazolopyrimidines, which have shown promise in various pharmacological applications. The presence of multiple aromatic rings and nitrogen atoms in its structure enhances its potential for interactions with biological targets, making it a valuable candidate for further investigation.

The 2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl moiety is particularly noteworthy due to its ability to modulate multiple signaling pathways. This moiety has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. The pyrrolidine component of the molecule further contributes to its complexity, offering additional sites for functionalization and interaction with biological systems. Such structural features are often leveraged to enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in the development of targeted therapies. The 1-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine compound has been investigated for its potential role in modulating pathways associated with inflammation and immune response. Preliminary research suggests that this molecule may exhibit anti-inflammatory properties by interacting with specific transcription factors and cytokine receptors. Such findings are particularly relevant in the context of chronic inflammatory diseases where targeted therapy is increasingly sought after.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex fused ring system efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the key carbon-nitrogen bonds within the molecule. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of optimizing reaction conditions to achieve desired molecular architectures.

In terms of pharmacological evaluation, the compound has been subjected to various bioassays to assess its interaction with potential targets. Initial screening results indicate that it may possess inhibitory activity against certain enzymes implicated in metabolic disorders. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for intracellular targeting. These properties make it an attractive candidate for further development into a therapeutic agent.

The 3,5-diphenyl substitution pattern on the pyrazolopyrimidine ring is particularly significant as it enhances lipophilicity while maintaining solubility. This balance is crucial for achieving optimal pharmacokinetic profiles, which are essential for clinical efficacy. Additionally, the methyl group at position 2 contributes to steric hindrance around key functional sites, potentially influencing binding affinity and selectivity. These structural features have been carefully considered during the design phase to maximize biological activity while minimizing off-target effects.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict binding modes with target proteins, providing insights into potential mechanisms of action. These simulations have helped refine the structure-function relationship, guiding further modifications aimed at improving potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid evaluation of large libraries of compounds.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored biological activities. Researchers are exploring its utility in developing probes for biochemical assays and imaging agents for diagnostic purposes. The versatility of this scaffold underscores its value not only as a lead compound but also as a building block for future innovations.

In conclusion,1-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine represents a promising entity in pharmaceutical research due to its complex molecular architecture and potential biological activities. Its synthesis showcases the capabilities of modern organic chemistry techniques, while preliminary pharmacological evaluations highlight its therapeutic potential. As research continues to uncover new applications for this compound,890625-14-6 will undoubtedly remain a subject of interest for scientists seeking novel solutions to complex medical challenges.